Cas no 677764-87-3 ((4-Piperidin-1-yl-phenyl)methanol)

• Product Name: (4-Piperidin-1-yl-phenyl)methanol
• CAS No: 677764-87-3
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• MDL: MFCD05864822
• CID: 966949
• PubChem ID: 4961265
• Update Time: 2025-04-19

(4-Piperidin-1-yl-phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(Piperidin-1-yl)phenyl)methanol
• (4-piperidin-1-ylphenyl)methanol
• (4-Piperidinophenyl)methanol
• (4-Piperidin-1-yl-phenyl)methanol
• (4-piperidylphenyl)methan-1-ol
• 4-piperidino-benzyl alcohol
• 4-Piperidino-benzylalkohol
• F78898
• BS-24788
• MFCD05864822
• CS-0207044
• J-501464
• 4-(1-Piperidinyl)benzenemethanol
• AKOS000125261
• FT-0657268
• [4-(piperidin-1-yl)phenyl]methanol
• 677764-87-3
• SCHEMBL23533188
• SB41126
• DTXSID70406898
• A835885
• DB-001989
• [4-(1-piperidyl)phenyl]methanol
• 1-(3,4-dihydro-2H-1-benzopyran-6-yl)-N-methylmethanamine
• Benzenemethanol, 4-(1-piperidinyl)-

• MDL： MFCD05864822
• Inchi： 1S/C12H17NO/c14-10-11-4-6-12(7-5-11)13-8-2-1-3-9-13/h4-7,14H,1-3,8-10H2
• InChI Key： VHEGGCAHSYQMSB-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 191.13100
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.089±0.06 g/cm3(Predicted)
• Melting Point: 70-71.5 °C
• Boiling Point: 172-176 °C(Press: 12 Torr)
• PSA: 23.47000
• LogP: 2.23420
• pka: 15.08±0.10(Predicted)

(4-Piperidin-1-yl-phenyl)methanol Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines